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Introduction

The D-prostanoid 1 (DP1) receptor, a G-protein coupled receptor for prostaglandin D2 (PGD2),
has emerged as a complex and intriguing therapeutic target in the pathophysiology of asthma.
PGD2 is a major inflammatory mediator released from mast cells following allergen exposure
and is found at elevated levels in the airways of asthmatic individuals. While the role of the
concurrently expressed PGD2 receptor, CRTH2 (DP2), in promoting pro-inflammatory
responses in asthma is well-established, the function of the DP1 receptor is more nuanced,
exhibiting both pro- and anti-inflammatory activities. This document provides detailed
application notes on the therapeutic potential of the DP1 receptor in asthma and
comprehensive protocols for key experiments to investigate its function.

DP1 Receptor Signaling in the Context of Asthma

The biological effects of PGD2 are mediated through its binding to two distinct receptors, DP1
and CRTH2, which often have opposing actions. The DP1 receptor is coupled to a Gs protein,
and its activation leads to an increase in intracellular cyclic AMP (CAMP) levels. This signaling
cascade is generally associated with smooth muscle relaxation, vasodilation, and inhibition of
inflammatory cell migration. However, the role of DP1 in asthma is not straightforward. Some
studies suggest that DP1 activation can suppress the cardinal features of asthma by
modulating the function of lung dendritic cells and inducing regulatory T cells. Conversely, other
evidence points to a pro-inflammatory role, including the potential for DP1 activation to promote
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eosinophil survival. The balance of PGD2 signaling through DP1 and CRTH2 is likely a critical
determinant of the overall inflammatory response in the asthmatic airway.
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 To cite this document: BenchChem. [Application Notes and Protocols: DP1 Receptor as a
Therapeutic Target in Asthma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8217958#dpl-receptor-as-a-therapeutic-target-in-
asthma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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